Cas no 74517-85-4 (2-Bromo-4-methoxybenzoic acid)
2-Bromo-4-methoxybenzoic acid structure
Product Name:2-Bromo-4-methoxybenzoic acid
CAS No:74517-85-4
MF:C8H7BrO3
MW:231.043381929398
CID:1073745
PubChem ID:14484713
Update Time:2025-04-20
2-Bromo-4-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-methoxybenzoic acid
- FT-0687141
- SEJVMKLJNIKFAF-UHFFFAOYSA-N
- J-519757
- NCGC00342856-01
- MFCD11044843
- Benzoicacid, 2-bromo-4-methoxy-
- EN300-62426
- AB01334548-02
- CS-W005678
- SCHEMBL1180221
- 2-Bromo-4-MethoxybenzoicAcid
- A865916
- 2-bromo-4-methoxy benzoic acid
- 74517-85-4
- 2-bromo-p-anisic acid
- Z454080610
- AS-813/43501518
- 3-bromo-4-carboxyanisole
- FS-2232
- SY041362
- AKOS008674986
- 74317-85-4
- 2-Bromo-4-methoxy-benzoic acid
- DTXSID30560869
- DB-030826
-
- Inchi: 1S/C8H7BrO3/c1-12-5-2-3-6(8(10)11)7(9)4-5/h2-4H,1H3,(H,10,11)
- InChI Key: SEJVMKLJNIKFAF-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1C(=O)O)OC
Computed Properties
- Exact Mass: 229.95786g/mol
- Monoisotopic Mass: 229.95786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5Ų
2-Bromo-4-methoxybenzoic acid Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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